Cas no 1852-18-2 (5-hydroxy-1,3-diazinan-2-one)

• Product Name: 5-hydroxy-1,3-diazinan-2-one
• CAS No: 1852-18-2
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD03931656
• CID: 225203
• PubChem ID: 74616
• Update Time: 2025-05-19

5-hydroxy-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,tetrahydro-5-hydroxy-
• 5-Hydroxy-1,3-diazinan-2-one
• 5-HYDROXYTETRAHYDRO-2(1H)-PYRIMIDINONE
• tetrahydro-5-hydroxy-1H-pyrimidin-2-one
• 5-hydroxytetrahydropyrimidin-2(1H)-one
• Tetrahydro-5-hydroxy-2(1H)-pyrimidinone
• NSC53289
• 5-Hydroxy-propylenharnstoff
• NSC38458
• Z2168541813
• 5-hydroxy-1,3-diazinan-2-one

• MDL： MFCD03931656
• Inchi： 1S/C4H8N2O2/c7-3-1-5-4(8)6-2-3/h3,7H,1-2H2,(H2,5,6,8)
• InChI Key： PZSCGIVZIUKDAJ-UHFFFAOYSA-N
• SMILES： OC1CNC(NC1)=O

Computed Properties

• Exact Mass: 116.05864
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.2
• XLogP3: -1.5
• Topological Polar Surface Area: 61.4

Experimental Properties

• PSA: 61.36

Additional information on 5-hydroxy-1,3-diazinan-2-one

Comprehensive Overview of 5-hydroxy-1,3-diazinan-2-one (CAS No. 1852-18-2): Properties, Applications, and Research Insights

5-hydroxy-1,3-diazinan-2-one (CAS No. 1852-18-2) is a heterocyclic organic compound with a six-membered ring structure containing nitrogen and oxygen atoms. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential biological activities. The hydroxy-diazinanone scaffold is particularly interesting for drug discovery, as it serves as a versatile building block for synthesizing more complex molecules.

Recent studies have explored the role of 5-hydroxy-1,3-diazinan-2-one in modulating enzyme activity and its potential as a precursor for bioactive compounds. Researchers are investigating its applications in developing novel therapeutic agents, especially in areas like metabolic disorders and neurological conditions. The compound's hydrogen-bonding capacity, attributed to its hydroxy and carbonyl groups, makes it a valuable intermediate in medicinal chemistry.

From an industrial perspective, CAS 1852-18-2 is utilized in specialty chemical synthesis, particularly for creating high-performance materials with tailored properties. Its stability under various pH conditions and thermal resistance make it suitable for applications in advanced material science. The growing demand for sustainable chemistry solutions has further increased interest in this compound as a greener alternative in certain synthetic pathways.

Analytical characterization of 5-hydroxy-1,3-diazinan-2-one typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its molecular structure and purity, which are critical for research and industrial applications. The compound's solubility profile (moderate in polar solvents) and melting point (reported between 180-185°C) are important physicochemical parameters for formulation scientists.

In the context of current research trends, scientists are examining the structure-activity relationship of diazinanone derivatives for potential antioxidant properties. This aligns with the growing consumer interest in oxidative stress management and cellular health. While not directly marketed as a supplement, the molecular framework of 5-hydroxy-1,3-diazinan-2-one shows promise for future nutraceutical development.

Quality control protocols for CAS 1852-18-2 emphasize strict monitoring of impurity profiles, particularly for pharmaceutical-grade material. Regulatory guidelines require comprehensive documentation of synthetic routes and purification methods to ensure batch-to-batch consistency. These standards are especially important as the compound gains traction in preclinical research applications.

Environmental considerations for 5-hydroxy-1,3-diazinan-2-one production include optimizing atom economy and minimizing waste generation. The chemical industry's shift toward green chemistry principles has led to improved synthetic methods for this compound, reducing the use of hazardous reagents while maintaining high yields. These advancements address growing concerns about sustainable manufacturing practices.

Future research directions for hydroxy-diazinanone compounds may explore their potential in biodegradable polymers and smart materials. The compound's ability to form stable hydrogen-bonded networks could be leveraged in designing functional materials with responsive properties. Such applications align with current market demands for eco-friendly alternatives in material science.

For researchers working with CAS 1852-18-2, proper handling procedures and storage conditions (typically dry, cool environments) are essential to maintain compound stability. While not classified as hazardous under normal conditions, standard laboratory safety practices should always be followed when handling this or any chemical substance.

The commercial availability of 5-hydroxy-1,3-diazinan-2-one has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing typically reflects the purity grade and batch size, with research-scale quantities being more readily accessible than bulk industrial quantities. This availability supports its growing use across multiple scientific disciplines.